4-[(4-Hydroxy-3-methoxyphenyl)methyl]-1-thiophen-2-ylpiperazin-2-one

• IUPAC Name: 4-[(4-hydroxy-3-methoxyphenyl)methyl]-1-thiophen-2-ylpiperazin-2-one
• InChI: InChI=1S/C16H18N2O3S/c1-21-14-9-12(4-5-13(14)19)10-17-6-7-18(15(20)11-17)16-3-2-8-22-16/h2-5,8-9,19H,6-7,10-11H2,1H3
• InChI Key: HWDGRCDECGJCMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CN2CCN(C(=O)C2)C3=CC=CS3)O
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

4-[(4-Hydroxy-3-methoxyphenyl)methyl]-1-thiophen-2-ylpiperazin-2-one, also known as piperazine derivative, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of 4-[(4-Hydroxy-3-methoxyphenyl)methyl]-1-thiophen-2-ylpiperazin-2-one is not yet fully understood. However, studies have suggested that the compound may exert its anti-inflammatory and analgesic effects through the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the endocannabinoid system.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. The compound has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in vitro and in vivo. Additionally, the compound has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(4-Hydroxy-3-methoxyphenyl)methyl]-1-thiophen-2-ylpiperazin-2-one in lab experiments is its potent anti-inflammatory and analgesic properties. The compound is relatively easy to synthesize and has been shown to be safe in animal studies. However, one of the limitations of using this compound is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 4-[(4-Hydroxy-3-methoxyphenyl)methyl]-1-thiophen-2-ylpiperazin-2-one. One of the most promising areas of research is the development of novel formulations of the compound for the treatment of various inflammatory disorders. Additionally, further studies are needed to elucidate the mechanism of action of the compound and to optimize its therapeutic potential. Finally, studies are needed to evaluate the safety and efficacy of the compound in human clinical trials.

Synthesis Methods

The synthesis of 4-[(4-Hydroxy-3-methoxyphenyl)methyl]-1-thiophen-2-ylpiperazin-2-one can be achieved through several methods. One of the most commonly used methods involves the reaction of 4-(4-hydroxy-3-methoxybenzyl)-1-thiophen-2-ylthis compound with a suitable reagent such as acetic anhydride or acetyl chloride. The reaction is carried out under reflux conditions, and the product is purified through recrystallization.

Scientific Research Applications

4-[(4-Hydroxy-3-methoxyphenyl)methyl]-1-thiophen-2-ylpiperazin-2-one has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory disorders such as arthritis and neuropathic pain.